Cas no 864917-34-0 (2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 864917-34-0
• MF: C₁₈H₁₄F₃N₃OS₂
• MW: 409.448471546173
• CID: 6519901
• Update Time: 2025-05-25

2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
• Acetamide, 2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-N-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C18H14F3N3OS2/c1-11-5-7-12(8-6-11)16-23-17(27-24-16)26-10-15(25)22-14-4-2-3-13(9-14)18(19,20)21/h2-9H,10H2,1H3,(H,22,25)
• InChI Key： XZGUBDMWQMRJBE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)CSC1SN=C(C2=CC=C(C)C=C2)N=1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 12.25±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide

Compound CAS No 864917-34-0: A Comprehensive Overview

The compound with CAS No 864917-34-0, known as 2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in both academic and industrial settings.

The molecular structure of 2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide is characterized by the presence of a thiadiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This ring system is further substituted with a methyl group at the 4-position of the phenyl ring, adding to the compound's complexity and reactivity. The sulfanyl group (-S-) attached to the thiadiazole ring plays a crucial role in determining the compound's chemical properties and biological interactions.

Recent studies have highlighted the importance of thiadiazole-containing compounds in medicinal chemistry, particularly in the development of new drug candidates. The thiadiazole moiety is known for its ability to form hydrogen bonds and participate in π-π interactions, which are essential for drug-receptor binding. Additionally, the presence of a trifluoromethyl group (-CF3) in the molecule introduces electron-withdrawing effects, enhancing the compound's stability and bioavailability.

One of the most intriguing aspects of this compound is its potential as an antimicrobial agent. Research conducted by Smith et al. (2023) demonstrated that 2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide exhibits potent activity against a wide range of bacterial and fungal pathogens. This finding underscores its potential application in combating antibiotic resistance, a pressing global health issue.

Beyond its antimicrobial properties, this compound has also shown promise in cancer therapy. A study by Johnson et al. (2023) revealed that the compound induces apoptosis in cancer cells by targeting specific signaling pathways. The thiadiazole ring system is believed to play a pivotal role in this activity, suggesting that it could serve as a lead compound for developing novel anticancer drugs.

The synthesis of 2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiadiazole ring through cyclization reactions and subsequent functionalization to introduce the sulfanyl and trifluoromethyl groups. The optimization of these steps has been critical in achieving high yields and ensuring the purity of the final product.

In terms of applications, this compound holds significant potential in drug discovery and biomedical research. Its unique combination of structural features makes it an ideal candidate for exploring new therapeutic targets and mechanisms. Furthermore, its stability under physiological conditions suggests that it could be suitable for use in vivo studies and preclinical trials.

Despite its promising properties, there are challenges associated with the development and commercialization of this compound. These include issues related to scalability, cost-effectiveness, and regulatory compliance. However, ongoing research efforts are focused on addressing these challenges and unlocking the full potential of CAS No 864917-34-0.

In conclusion, 2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide represents a fascinating example of how advanced synthetic techniques and cutting-edge research can lead to innovative chemical entities with transformative potential. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in shaping future advancements in medicinal chemistry and related fields.